Cas no 99237-13-5 (Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)-)

• Product Name: Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)-
• CAS No: 99237-13-5
• MF: C₉H₁₀ClF
• MW: 172.627105236053
• CID: 4380774
• PubChem ID: 22951081
• Update Time: 2025-04-24

Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-fluoro-2-(1-methylethyl)-
• 99237-13-5
• SCHEMBL4547923
• 1-chloro-3-fluoro-2-isopropylbenzene

• Inchi： 1S/C9H10ClF/c1-6(2)9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
• InChI Key： GWNZUHMTRLFMOT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)C)F

Computed Properties

• Exact Mass: 172.0455062g/mol
• Monoisotopic Mass: 172.0455062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes